Cas no 160088-43-7 (8-[(4-methoxyphenyl)amino]-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-[(4-methoxyphenyl)amino]-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 160088-43-7
• MF: C₁₄H₁₅N₅O₃
• MW: 301.300602197647
• CID: 5434501
• Update Time: 2025-06-21

8-[(4-methoxyphenyl)amino]-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3,9-Dihydro-8-[(4-methoxyphenyl)amino]-1,3-dimethyl-1H-purine-2,6-dione
• 8-[(4-methoxyphenyl)amino]-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C14H15N5O3/c1-18-11-10(12(20)19(2)14(18)21)16-13(17-11)15-8-4-6-9(22-3)7-5-8/h4-7H,1-3H3,(H2,15,16,17)
• InChI Key： RICCWHOMSSUHEU-UHFFFAOYSA-N
• SMILES： N1C2=C(N(C)C(=O)N(C)C2=O)NC=1NC1=CC=C(OC)C=C1

Additional information on 8-[(4-methoxyphenyl)amino]-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Professional Introduction to Compound with CAS No. 160088-43-7 and Product Name: 8-[(4-methoxyphenyl)amino]-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

The compound with the CAS number 160088-43-7 and the product name 8-[(4-methoxyphenyl)amino]-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities. The structural framework of this molecule incorporates several key functional groups that contribute to its unique chemical properties and biological relevance.

At the core of this compound's structure is a purine derivative, which is a well-known scaffold in medicinal chemistry. Purine-based compounds are widely recognized for their role in various biological processes, including DNA and RNA synthesis, enzyme inhibition, and modulation of signal transduction pathways. The presence of a 4-methoxyphenylamino substituent in the molecule introduces an aromatic ring with methoxy functionality, which is known to enhance binding affinity and metabolic stability. This particular substitution pattern has been extensively studied for its potential in drug design, particularly in the development of kinase inhibitors and other enzyme-targeted therapies.

The 1,3-dimethyl group in the purine core further modifies the electronic properties of the molecule, influencing its interaction with biological targets. This modification can affect both the solubility and bioavailability of the compound, making it a critical factor in its pharmacokinetic profile. Additionally, the tetrahydro moiety contributes to the overall three-dimensional structure of the molecule, which is essential for optimal binding to biological receptors. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with high precision. Studies have indicated that this molecule may exhibit inhibitory activity against several kinases and other enzymes implicated in cancer progression. The 4-methoxyphenylamino group has been particularly noted for its ability to interact with specific amino acid residues in target proteins, leading to potent inhibition of enzymatic activity. This has opened up new avenues for developing targeted therapies against resistant forms of cancer.

In addition to its potential anticancer applications, this compound has shown promise in preclinical studies as a modulator of inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. The ability of this molecule to interact with inflammatory mediators and cytokines suggests that it may have therapeutic benefits beyond oncology. Further research is ongoing to elucidate its exact mechanism of action and explore its potential in treating inflammatory conditions.

The synthesis of 8-[(4-methoxyphenyl)amino]-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 4-methoxyphenylamino group necessitates careful handling to avoid unwanted side reactions that could compromise yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and functional group tolerance. These methods are crucial for producing complex heterocyclic compounds like this one with minimal byproduct formation.

The pharmacological evaluation of this compound has revealed several interesting properties that make it an attractive candidate for further development. In vitro assays have demonstrated its ability to inhibit the growth of various cancer cell lines while exhibiting low toxicity towards normal cells. This selectivity is critical for developing safe and effective therapeutics that minimize side effects. Additionally, preliminary pharmacokinetic studies suggest that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for clinical translation.

One of the most compelling aspects of this research is the integration of machine learning algorithms into drug discovery pipelines. These algorithms have been trained on vast datasets containing structural information and biological activity data from thousands of compounds. By leveraging these computational tools, researchers can rapidly identify promising candidates like 8-[(4-methoxyphenyl)amino]-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione that warrant further investigation. This approach not only accelerates the drug discovery process but also reduces costs associated with traditional trial-and-error methods.

Future directions for research on this compound include exploring its potential as an adjuvant therapy in combination with existing treatments. Combination therapies are increasingly recognized as an effective strategy for overcoming drug resistance and improving patient outcomes. By understanding how this molecule interacts with other therapeutic agents at both molecular and cellular levels, researchers can design synergistic treatment regimens that maximize efficacy while minimizing adverse effects.

The development of novel pharmaceuticals is inherently interdisciplinary; it requires collaboration between chemists who design molecules like 8-[(4-methoxyphenyl)amino]-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione biologists who study their mechanisms within living systems engineers who optimize delivery systems pharmacologists who assess their clinical potential—and regulatory experts who ensure safety standards are met before human testing begins such interdisciplinary approach ensures comprehensive evaluation before moving into clinical trials thus saving valuable resources time during later stages by addressing issues early on